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Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

Cat. No.: B15596905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cadinane sesquiterpenoids, a prominent class of bicyclic sesquiterpenes, are emerging as a

significant source of bioactive molecules with a wide spectrum of pharmacological activities.

Distributed across the plant and fungal kingdoms, these compounds have demonstrated

promising cytotoxic, anti-inflammatory, antimicrobial, and antiviral properties. This technical

guide provides an in-depth overview of the current research, presenting quantitative data,

detailed experimental protocols, and key signaling pathways to facilitate further investigation

and drug discovery efforts in this area.

Quantitative Biological Activity of Cadinane
Sesquiterpenoids
The following tables summarize the reported quantitative data for the biological activities of

various cadinane sesquiterpenoids.

Table 1: Cytotoxic Activity of Cadinane
Sesquiterpenoids
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Compound Cell Line(s) IC50 (µM)
Source
Organism

Reference(s)

Mappianiodene - -
Mappianthus

iodoides
[1]

Cadinane-type

sesquiterpenes

(1-8)

- -
Mappianthus

iodoides
[1]

Compounds 1b,

2b, 4, 6, 8
HepG2, Huh7 3.5 - 6.8

Infected Hibiscus

tiliaceus
[2][3]

Albocinnamin A

& B
SW480, MCF-7 19.3 - 33.3

Antrodiella

albocinnamomea

Albocinnamin C HL-60 12.3
Antrodiella

albocinnamomea

Amorphaenes A-

O (compounds 1,

5, 8, 13, 16)

Pancreatic ductal

adenocarcinoma

(PDAC) cells

13.1 - 28.6
Penicillium sp.

HZ-5
[4]

Table 2: Anti-inflammatory Activity of Cadinane
Sesquiterpenoids
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Compound Assay IC50 (µM)
Source
Organism

Reference(s)

Mappianiodene

& 7 analogues

NO production

inhibition in LPS-

activated

macrophages

Equivalent to

hydrocortisone

Mappianthus

iodoides
[1]

Phacadinanes A

& B

NO production

inhibition in LPS-

activated

macrophages

3.88 ± 0.58 &

2.25 ± 0.71

Curcuma

phaeocaulis
[5]

Albocinnamins D

& G

NO production

inhibition in LPS-

activated

RAW264.7

macrophages

26.1 & 19.2
Antrodiella

albocinnamomea
[3]

Eremophilane

and cadinane

sesquiterpenoids

NO production

inhibition in LPS-

activated BV-2

microglial cells

21.63 - 60.70 Alpinia oxyphylla [6]

Cadinane-type

sesquiterpenoid

1

TPA-induced

mouse ear

edema

> 228 µ g/ear
Heterotheca

inuloides
[2][7][8]

(+)-aristolone

Inhibition of LPS-

induced TNF-α

and CCL2

release in RAW

264.7

macrophages

74.1% and

64.1% inhibition

at 1 µM

Acanthella

cavernosa
[9]

Table 3: Antimicrobial Activity of Cadinane
Sesquiterpenoids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/269468187_Toxicity_Assessment_of_Cadinene_Sesquiterpenes_from_Eupatorium_adenophorum_in_Mice
https://www.mdpi.com/2223-7747/11/6/769
https://pubmed.ncbi.nlm.nih.gov/35040320/
https://pubmed.ncbi.nlm.nih.gov/34304659/
https://pubmed.ncbi.nlm.nih.gov/26566007/
https://www.benchchem.com/pdf/Fungal_and_Microbial_Sources_of_Cadinane_Sesquiterpenoids_An_In_depth_Technical_Guide.pdf
https://www.researchgate.net/publication/283791821_Cadinane-Type_Sesquiterpenoids_from_Heterotheca_inuloides_Absolute_Configuration_and_Anti-inflammatory_Activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC9344550/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Microorganism
(s)

MIC (µg/mL)
Source
Organism

Reference(s)

Albocinnamins E

& F

Staphylococcus

aureus
64

Antrodiella

albocinnamomea
[3]

(1R,4R)-4H-

1,2,3,4-

tetrahydro-1-

hydroxycadalene

-15-oic acid

Candida

tropicalis
37.5

Heterotheca

inuloides
[10]

Cadalenoic acid Candida glabrata 75.0
Heterotheca

inuloides
[10]

7-hydroxy-3,4-

dihydrocadalene

Helicobacter

pylori
1.95

Heterotheca

inuloides
[8]

7-hydroxy-

cadalene

Helicobacter

pylori
3.91

Heterotheca

inuloides
[8]

Table 4: Antiviral Activity of Cadinane Sesquiterpenoids
Compound Virus EC50 (µM)

Source
Organism

Reference(s)

Mappianiodene

& 7 analogues

HIV-1 reverse

transcriptase
0.17 - 9.28

Mappianthus

iodoides
[1][6]

Key Signaling Pathways Modulated by Cadinane
Sesquiterpenoids
Cadinane sesquiterpenoids exert their biological effects by modulating key cellular signaling

pathways, particularly those involved in apoptosis and inflammation.

Apoptosis Induction Pathway
Certain cadinane sesquiterpenoids, such as δ-cadinene, have been shown to induce apoptosis

in cancer cells through a caspase-dependent mechanism.[11][12] This involves the activation
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of initiator caspases (e.g., caspase-8 and caspase-9) which in turn activate executioner

caspases (e.g., caspase-3), leading to the cleavage of cellular substrates and ultimately, cell

death.

Apoptotic Stimulus

Caspase-Dependent Apoptosis

Cadinane Sesquiterpenoids

Pro-caspase-8

Pro-caspase-9

Caspase-8

Pro-caspase-3

Caspase-9
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Inflammatory Stimulus NF-κB Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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